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Compound of Interest

Compound Name: 2-Fluoro-4-(trifluoromethyl)aniline

Cat. No.: B1271942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of 2-Fluoro-4-(trifluoromethyl)aniline (CAS Number: 69409-98-9). This fluorinated

aniline derivative is a valuable building block in medicinal chemistry and material science,

making a thorough understanding of its physical characteristics essential for its effective

application in research and development.

Core Physical Properties
The physical properties of 2-Fluoro-4-(trifluoromethyl)aniline are summarized in the table

below. These values are critical for designing experimental procedures, understanding its

behavior in various solvents, and ensuring safe handling and storage.
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Physical Property Value Notes

Molecular Formula C₇H₅F₄N

Molecular Weight 179.11 g/mol [1]

Appearance Colorless liquid to solid

[1] The substance can exist as

a supercooled liquid or a solid

at room temperature.

Melting Point 120-123 °C [2]

Boiling Point 55 °C at 0.3 mmHg [1][3][4][5]

172.8 °C at 760 mmHg [6] (Predicted)

Density ~1.4 g/cm³ [6] (Predicted)

Solubility Insoluble in water. [2]

Soluble in organic solvents

such as ethanol and ether.
[2]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard experimental methodologies for characterizing 2-Fluoro-
4-(trifluoromethyl)aniline.

Melting Point Determination
The melting point is a crucial indicator of purity. For a crystalline solid, a sharp melting range is

indicative of high purity.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry 2-Fluoro-4-
(trifluoromethyl)aniline is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.
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Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approximate the melting point, followed by a slower, more precise determination (1-2 °C per

minute) starting from about 20 °C below the approximate melting point.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid particle disappears (completion of melting) are recorded

as the melting range.

Boiling Point Determination
Given that 2-Fluoro-4-(trifluoromethyl)aniline can be a liquid, its boiling point is a key

characteristic. Due to its relatively high boiling point at atmospheric pressure, distillation under

reduced pressure is often employed to prevent decomposition.

Methodology: Distillation Method (Atmospheric and Reduced Pressure)

Apparatus Setup: A distillation apparatus is assembled, including a distillation flask,

condenser, receiving flask, and a thermometer placed so that the top of the bulb is level with

the side arm of the distillation flask. For reduced pressure distillation, a vacuum pump and a

manometer are connected to the system.

Procedure: A sample of 2-Fluoro-4-(trifluoromethyl)aniline is placed in the distillation flask

along with boiling chips. The apparatus is sealed, and if applicable, the system is evacuated

to the desired pressure.

Heating: The flask is heated gently.

Data Recording: The temperature at which the liquid boils and a steady stream of distillate is

collected is recorded as the boiling point at that specific pressure.

Density Determination
The density of liquid 2-Fluoro-4-(trifluoromethyl)aniline can be determined using a

pycnometer or a graduated cylinder and a balance.

Methodology: Pycnometer Method

Measurement of Empty Pycnometer Mass: A clean, dry pycnometer is weighed accurately.
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Measurement with Sample: The pycnometer is filled with 2-Fluoro-4-
(trifluoromethyl)aniline, ensuring no air bubbles are present. The mass of the filled

pycnometer is recorded.

Measurement with Water: The pycnometer is emptied, cleaned, and filled with distilled water.

The mass of the pycnometer filled with water is recorded.

Calculation: The density is calculated using the formula: Density = (Mass of sample) /

(Volume of sample) where the volume of the sample is determined from the mass of the

water and its known density at the experimental temperature.

Solubility Determination
Understanding the solubility of a compound is critical for its use in reactions and formulations.

Methodology: Qualitative and Quantitative Determination

Qualitative Assessment: A small, measured amount of 2-Fluoro-4-(trifluoromethyl)aniline
is added to a test tube containing a known volume of a solvent (e.g., water, ethanol, acetone,

toluene, hexane). The mixture is agitated, and the dissolution is observed.

Quantitative Assessment (Gravimetric Method):

An excess amount of 2-Fluoro-4-(trifluoromethyl)aniline is added to a known volume of

the solvent in a sealed vial.

The mixture is agitated at a constant temperature for an extended period (e.g., 24 hours)

to ensure equilibrium is reached.

The saturated solution is carefully filtered to remove any undissolved solid.

A known volume of the filtrate is transferred to a pre-weighed container.

The solvent is evaporated, and the mass of the remaining solute is determined.

The solubility is then expressed as mass of solute per volume of solvent (e.g., g/100 mL).

Workflow for Physical Property Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1271942?utm_src=pdf-body
https://www.benchchem.com/product/b1271942?utm_src=pdf-body
https://www.benchchem.com/product/b1271942?utm_src=pdf-body
https://www.benchchem.com/product/b1271942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a logical workflow for the comprehensive characterization of

the physical properties of a chemical substance like 2-Fluoro-4-(trifluoromethyl)aniline.

Workflow for Physical Property Characterization of 2-Fluoro-4-(trifluoromethyl)aniline
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Caption: Logical workflow for the characterization of physical properties.

Safety Precautions
When handling 2-Fluoro-4-(trifluoromethyl)aniline, it is essential to follow standard laboratory

safety procedures.[2]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including safety

goggles, gloves, and a lab coat.

Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation

of vapors.

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water and seek medical advice.

Storage: Store in a cool, dry place away from incompatible materials.

This technical guide provides a foundational understanding of the physical properties of 2-
Fluoro-4-(trifluoromethyl)aniline. For any specific application, it is recommended to consult

the most recent Safety Data Sheet (SDS) and perform independent verification of these

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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